Cas no 860789-18-0 ((Z)-3-Cyclopropyl-1-{3-(4-fluorobenzyl)oxyphenyl}-3-hydroxy-2-propen-1-one)

The compound (Z)-3-Cyclopropyl-1-{3-(4-fluorobenzyl)oxyphenyl}-3-hydroxy-2-propen-1-one is a structurally distinct α,β-unsaturated ketone featuring a cyclopropyl group and a fluorobenzyloxy-substituted phenyl ring. Its (Z)-configuration and hydroxyl functionality contribute to its potential as an intermediate in synthetic organic chemistry, particularly for the development of pharmacologically active molecules. The presence of the 4-fluorobenzyl ether moiety enhances its utility in medicinal chemistry, offering opportunities for further derivatization. The compound's rigid cyclopropyl group may confer stability and influence stereoelectronic properties, making it valuable for structure-activity relationship studies. Its well-defined structure ensures reproducibility in research applications.

(Z)-3-Cyclopropyl-1-{3-(4-fluorobenzyl)oxyphenyl}-3-hydroxy-2-propen-1-one structure

860789-18-0 structure

Product Name:(Z)-3-Cyclopropyl-1-{3-(4-fluorobenzyl)oxyphenyl}-3-hydroxy-2-propen-1-one

CAS No:860789-18-0

MF:

MW:

CID:4661477

Update Time:2025-05-21

(Z)-3-Cyclopropyl-1-{3-(4-fluorobenzyl)oxyphenyl}-3-hydroxy-2-propen-1-one Chemical and Physical Properties

Names and Identifiers

- (Z)-3-Cyclopropyl-1-{3-(4-fluorobenzyl)oxyphenyl}-3-hydroxy-2-propen-1-one

(Z)-3-Cyclopropyl-1-{3-(4-fluorobenzyl)oxyphenyl}-3-hydroxy-2-propen-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	Z148785-25mg	(Z)-3-Cyclopropyl-1-{3-[(4-fluorobenzyl)oxy]phenyl}-3-hydroxy-2-propen-1-one	860789-18-0		25mg	$ 230.00	2022-06-02
TRC	Z148785-50mg	(Z)-3-Cyclopropyl-1-{3-[(4-fluorobenzyl)oxy]phenyl}-3-hydroxy-2-propen-1-one	860789-18-0		50mg	$ 380.00	2022-06-02
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00902212-1g	(2Z)-3-Cyclopropyl-1-{3-[(4-fluorophenyl)methoxy]phenyl}-3-hydroxyprop-2-en-1-one	860789-18-0	90%	1g	￥4193.0	2024-04-18
Key Organics Ltd	1W-0240-1MG	(Z)-3-cyclopropyl-1-{3-[(4-fluorobenzyl)oxy]phenyl}-3-hydroxy-2-propen-1-one	860789-18-0	>90%	1mg	£28.00	2025-02-09
Key Organics Ltd	1W-0240-5MG	(Z)-3-cyclopropyl-1-{3-[(4-fluorobenzyl)oxy]phenyl}-3-hydroxy-2-propen-1-one	860789-18-0	>90%	5mg	£35.00	2025-02-09
Key Organics Ltd	1W-0240-10MG	(Z)-3-cyclopropyl-1-{3-[(4-fluorobenzyl)oxy]phenyl}-3-hydroxy-2-propen-1-one	860789-18-0	>90%	10mg	£48.00	2025-02-09
Key Organics Ltd	1W-0240-0.5G	(Z)-3-cyclopropyl-1-{3-[(4-fluorobenzyl)oxy]phenyl}-3-hydroxy-2-propen-1-one	860789-18-0	>90%	0.5g	£385.00	2025-02-09
Key Organics Ltd	1W-0240-1G	(Z)-3-cyclopropyl-1-{3-[(4-fluorobenzyl)oxy]phenyl}-3-hydroxy-2-propen-1-one	860789-18-0	>90%	1g	£770.00	2025-02-09
Key Organics Ltd	1W-0240-5G	(Z)-3-cyclopropyl-1-{3-[(4-fluorobenzyl)oxy]phenyl}-3-hydroxy-2-propen-1-one	860789-18-0	>90%	5g	£3080.00	2025-02-09
Key Organics Ltd	1W-0240-10G	(Z)-3-cyclopropyl-1-{3-[(4-fluorobenzyl)oxy]phenyl}-3-hydroxy-2-propen-1-one	860789-18-0	>90%	10g	£5775.00	2025-02-09

(Z)-3-Cyclopropyl-1-{3-(4-fluorobenzyl)oxyphenyl}-3-hydroxy-2-propen-1-one Related Literature

1. An anti-leakage liquid metal thermal interface material

Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
2. An asymmetric supercapacitor based on controllable WO3 nanorod bundle and alfalfa-derived porous carbon†

Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
3. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
4. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
5. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752

Related Categories

Additional information on (Z)-3-Cyclopropyl-1-{3-(4-fluorobenzyl)oxyphenyl}-3-hydroxy-2-propen-1-one

Recent Advances in the Study of (Z)-3-Cyclopropyl-1-{3-(4-fluorobenzyl)oxyphenyl}-3-hydroxy-2-propen-1-one (CAS: 860789-18-0)

In recent years, the compound (Z)-3-Cyclopropyl-1-{3-(4-fluorobenzyl)oxyphenyl}-3-hydroxy-2-propen-1-one (CAS: 860789-18-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The presence of a cyclopropyl group, a fluorobenzyloxy moiety, and a hydroxypropenone scaffold contributes to its biological activity, making it a subject of intense investigation.

Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of this compound. Research indicates that (Z)-3-Cyclopropyl-1-{3-(4-fluorobenzyl)oxyphenyl}-3-hydroxy-2-propen-1-one exhibits potent inhibitory effects on specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. Its ability to modulate key signaling molecules has positioned it as a candidate for the development of novel anti-inflammatory and anticancer agents.

One of the groundbreaking studies published in the Journal of Medicinal Chemistry (2023) demonstrated the compound's efficacy in targeting the NF-κB pathway, a critical regulator of inflammation and cell survival. The study utilized in vitro and in vivo models to assess the compound's ability to suppress pro-inflammatory cytokines and induce apoptosis in cancer cells. The results revealed a dose-dependent inhibition of NF-κB activation, accompanied by a significant reduction in tumor growth in xenograft models.

Further investigations into the compound's pharmacokinetic profile have highlighted its favorable bioavailability and metabolic stability. Advanced analytical techniques, such as LC-MS and NMR spectroscopy, were employed to characterize its absorption, distribution, metabolism, and excretion (ADME) properties. These studies have provided valuable insights into the compound's potential as a drug candidate, with minimal off-target effects and a manageable safety profile.

In addition to its therapeutic applications, (Z)-3-Cyclopropyl-1-{3-(4-fluorobenzyl)oxyphenyl}-3-hydroxy-2-propen-1-one has also been explored for its utility in chemical biology. Its ability to selectively bind to specific protein targets has made it a valuable tool for probing biological pathways and identifying new drug targets. Recent work published in Nature Chemical Biology (2024) utilized this compound as a chemical probe to investigate the role of a previously uncharacterized kinase in cellular signaling networks.

Despite these advancements, challenges remain in the development of this compound for clinical use. Issues such as optimizing its synthetic route, improving its solubility, and ensuring its stability under physiological conditions are areas of ongoing research. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these challenges and accelerate the translation of this promising molecule into therapeutic applications.

In conclusion, (Z)-3-Cyclopropyl-1-{3-(4-fluorobenzyl)oxyphenyl}-3-hydroxy-2-propen-1-one (CAS: 860789-18-0) represents a compelling example of how chemical biology can drive innovation in drug discovery. Its multifaceted biological activities and potential therapeutic benefits underscore the importance of continued research in this area. As new findings emerge, this compound is poised to make significant contributions to the treatment of inflammatory diseases and cancer, offering hope for improved patient outcomes.